4-methoxyequilenin
4-methoxyequilenin
Brand Name:
Vulcanchem
CAS No.:
116506-50-4
VCID:
VC0038872
InChI:
InChI=1S/C19H20O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h3-5,7,15,20H,6,8-10H2,1-2H3/t15-,19-/m0/s1
SMILES:
CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4OC)O
Molecular Formula:
C19H20O3
Molecular Weight:
296.4 g/mol
4-methoxyequilenin
CAS No.: 116506-50-4
Main Products
VCID: VC0038872
Molecular Formula: C19H20O3
Molecular Weight: 296.4 g/mol
| CAS No. | 116506-50-4 |
|---|---|
| Product Name | 4-methoxyequilenin |
| Molecular Formula | C19H20O3 |
| Molecular Weight | 296.4 g/mol |
| IUPAC Name | (13S,14S)-3-hydroxy-4-methoxy-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H20O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h3-5,7,15,20H,6,8-10H2,1-2H3/t15-,19-/m0/s1 |
| Standard InChIKey | GOBGQKKPBROPRC-KXBFYZLASA-N |
| Isomeric SMILES | C[C@]12CCC3=C([C@@H]1CCC2=O)C=CC4=C3C=CC(=C4OC)O |
| SMILES | CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4OC)O |
| Canonical SMILES | CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4OC)O |
| Synonyms | 4-methoxyequilenin |
| PubChem Compound | 3082798 |
| Last Modified | Nov 11 2021 |
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